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Compound of Interest

Compound Name: Aluminum sesquichlorohydrate

Cat. No.: B080602

Technical Support Center: Formulation
Strategies for Aluminum Sesquichlorohydrate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for preventing the precipitation of aluminum sesquichlorohydrate (ASCH) in high pH
formulations.

Frequently Asked Questions (FAQs)

Q1: What is aluminum sesquichlorohydrate and why is it used in formulations?

Aluminum sesquichlorohydrate is a polymeric, hydrated complex of basic aluminum
chloride.[1] It is a common active ingredient in antiperspirant and deodorant products due to its
efficacy in reducing sweat and its reputation for being gentler on the skin compared to other
aluminum salts like aluminum chloride.[2][3]

Q2: What causes aluminum sesquichlorohydrate to precipitate in a formulation?

The stability of aluminum sesquichlorohydrate is highly pH-dependent. As the pH of the
formulation increases, the equilibrium shifts towards the formation of insoluble aluminum
hydroxide, leading to precipitation. The typical pH range for a stable aqueous solution of
aluminum sesquichlorohydrate is between 3.0 and 5.0.[1]
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Q3: How does pH affect the efficacy of aluminum sesquichlorohydrate?

While a lower pH maintains the solubility of aluminum sesquichlorohydrate in the
formulation, its mechanism of action as an antiperspirant involves precipitation. Upon
application to the skin, the higher physiological pH of sweat neutralizes the acidic formulation,
causing the aluminum salts to precipitate and form a temporary plug within the sweat duct.

Q4: Can | use standard buffering agents like phosphates or citrates to stabilize my formulation?

Caution should be exercised when using phosphate and citrate buffers. While they can control
pH, they can also form insoluble aluminum phosphate or aluminum citrate complexes, leading
to precipitation and a reduction in the efficacy of the active ingredient. It is crucial to conduct
compatibility studies before incorporating these buffers.

Q5: Are there any specific excipients that can help stabilize aluminum sesquichlorohydrate
at a higher pH?

Yes, certain amino acids, most notably glycine, have been shown to stabilize aluminum-
containing complexes.[4] They function by weakly interacting with the surface of the aluminum
complexes, which helps to prevent their aggregation and precipitation.[5][6][7]

Troubleshooting Guide

This guide addresses common issues encountered during the formulation of products
containing aluminum sesquichlorohydrate.
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Problem

Potential Cause

Recommended Solution

Precipitation upon addition of
ASCH

The initial pH of the formulation

base is too high.

Adjust the pH of the
formulation base to between
3.5 and 4.5 before adding the
aluminum sesquichlorohydrate

solution.

Cloudiness or precipitation

over time

Gradual increase in
formulation pH due to
interaction with other

ingredients or packaging.

Incorporate a suitable buffering
system, such as an amino acid
like glycine, to maintain the pH
within the optimal range (3.0-
5.0).[4]

Formation of a gel-like

substance

High concentration of ASCH or
interaction with certain

polymers in the formulation.

Evaluate the concentration of
ASCH and its compatibility with
other thickening agents.
Consider adjusting the
concentration or using

alternative polymers.

Loss of antiperspirant efficacy

Precipitation of the active
ingredient within the product,
reducing its availability upon

application.

Ensure the formulation is
stable and the ASCH remains
solubilized. Conduct stability
testing to confirm long-term

efficacy.

Skin irritation reported by users

The pH of the final formulation

is too low.

While a low pH is necessary
for stability, it can be irritating
to the skin. Aim for a final
product pH that balances
stability and skin compatibility,
typically in the range of 3.8 to
4.5,

Experimental Protocols
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Protocol for Preparing a Stabilized Aluminum
Sesquichlorohydrate Formulation

This protocol outlines a general method for preparing a simple aqueous-based roll-on

antiperspirant formulation with enhanced stability at a slightly elevated pH.

Materials:

Deionized Water

Aluminum Sesquichlorohydrate (50% solution)
Glycine

Hydroxyethylcellulose (HEC)

Propylene Glycol

Preservative (e.g., Phenoxyethanol)

Citric Acid or Sodium Hydroxide (for pH adjustment)

Procedure:

Hydrate the Thickener: In the main vessel, disperse the HEC in deionized water with
constant agitation until fully hydrated and a uniform gel is formed.

Add Humectant and Preservative: Add propylene glycol and the preservative to the HEC gel
and mix until homogeneous.

Prepare the Stabilizer Solution: In a separate vessel, dissolve the glycine in a portion of
deionized water.

Incorporate the Stabilizer: Slowly add the glycine solution to the main batch and mix
thoroughly.

pH Adjustment (Pre-ASCH): Adjust the pH of the main batch to approximately 4.0 using citric
acid or sodium hydroxide. This is a critical step to prevent initial precipitation.
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e Add the Active Ingredient: Slowly add the aluminum sesquichlorohydrate solution to the
batch with continuous mixing.

e Final pH Adjustment: Check the final pH of the formulation and adjust if necessary to be
within the target range of 3.8 - 4.5.

e Homogenization: Homogenize the final formulation to ensure uniformity.

Protocol for Stability Testing of the Formulation

Objective: To assess the physical and chemical stability of the aluminum
sesquichlorohydrate formulation under accelerated and real-time conditions.

Methodology:

o Sample Preparation: Prepare three batches of the formulation according to the protocol
above. Package the samples in the final intended packaging.

o Storage Conditions:
o Real-Time Stability: 25°C £ 2°C / 60% RH + 5% RH
o Accelerated Stability: 40°C £ 2°C / 75% RH £ 5% RH
o Freeze-Thaw Cycling: -10°C to 25°C (3 cycles)
e Testing Intervals:
o Initial (Time 0)
o Accelerated: 1, 2, and 3 months
o Real-Time: 3, 6, 12, 24, and 36 months
e Analytical Tests:
o Appearance: Visual inspection for color, clarity, and presence of precipitate.

o pH Measurement: Use a calibrated pH meter.
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o Viscosity: Measure using a viscometer at a controlled temperature.

o Assay of Aluminum Sesquichlorohydrate: Use a suitable analytical method (e.qg.,
titration) to determine the concentration of the active ingredient.

Data Presentation

Table 1: lllustrative Solubility of Aluminum Sesquichlorohydrate at 25°C

Solubility without Glycine Solubility with 1% Glycine

PH (% wiw) (% wiw)
3.0 > 25% > 25%
4.0 > 25% > 25%
5.0 ~15% ~20%
6.0 < 5% ~10%
7.0 <1% ~5%

8.0 <0.1% ~1%

9.0 Insoluble < 0.5%

Note: This data is illustrative and intended to demonstrate the general trend of increased
solubility in the presence of a stabilizer. Actual values will depend on the specific formulation.

Visualizations
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Caption: Troubleshooting workflow for precipitation issues.
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Caption: Stabilized formulation experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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